3-(3-Ethylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine

• IUPAC Name: 3-(3-ethylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine
• InChI: InChI=1S/C12H12N6/c1-2-18-11-8(4-3-5-16-11)17-12(18)9-10(13)15-7-6-14-9/h3-7H,2H2,1H3,(H2,13,15)
• InChI Key: QBNKNFNYGPQLOA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC=N2)N=C1C3=NC=CN=C3N
• Molecular Formula: C12H12N6
• Molecular Weight: 240.26 g/mol

Description

3-(3-Ethylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine, also known as EIYP, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

3-(3-Ethylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine is believed to inhibit the activity of protein kinases by binding to the ATP-binding site of the kinase, thereby preventing the transfer of phosphate groups to downstream targets. This inhibition of kinase activity can lead to decreased cancer cell growth and proliferation.
Biochemical and Physiological Effects:
3-(3-Ethylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine has been shown to have a cytotoxic effect on cancer cells, as well as an ability to induce cell cycle arrest and apoptosis. Additionally, 3-(3-Ethylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine has been shown to have a protective effect on DNA damage in cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3-Ethylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine in lab experiments is its specificity for protein kinases, which allows for targeted inhibition of kinase activity. However, one limitation of using 3-(3-Ethylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine is its potential toxicity to healthy cells, which must be taken into consideration when designing experiments.

Future Directions

Future research on 3-(3-Ethylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine could focus on further investigating its potential as a cancer treatment, as well as exploring its use as a fluorescent probe for detecting DNA damage in cells. Additionally, research could be done to identify any potential side effects or toxicity of 3-(3-Ethylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine in vivo, which could inform its potential use in clinical settings.

Synthesis Methods

3-(3-Ethylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine can be synthesized through a multi-step process that involves the reaction of 3-aminopyrazine-2-carboxamide with 2-bromo-3-ethylimidazo[4,5-b]pyridine in the presence of a palladium catalyst. The resulting product is then purified through column chromatography to obtain pure 3-(3-Ethylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine.

Scientific Research Applications

3-(3-Ethylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine has been studied for its potential use in cancer treatment, as it has been shown to inhibit the activity of protein kinases that are involved in cancer cell growth and proliferation. Additionally, 3-(3-Ethylimidazo[4,5-b]pyridin-2-yl)pyrazin-2-amine has been investigated for its potential use as a fluorescent probe for detecting DNA damage.